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Compound of Interest

Compound Name: Metamizole magnesium

CAS No.: 6150-97-6

Cat. No.: B1248988

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Metamizole Magnesium is the magnesium salt of metamizole, a non-steroidal anti-

inflammatory drug (NSAID) with potent analgesic and antipyretic properties.[1] In the field of

analytical chemistry, Metamizole Magnesium serves as a crucial reference standard for the

accurate quantification and qualification of metamizole in pharmaceutical formulations,

biological matrices, and research samples.[2] Its use ensures the reliability and consistency of

analytical data in quality control, method development and validation, and pharmacokinetic

studies.[3] This document provides detailed application notes and experimental protocols for

the effective utilization of Metamizole Magnesium as a reference standard.

Physicochemical Properties
A summary of the key physicochemical properties of Metamizole Magnesium is presented

below.
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Property Value Reference

Chemical Name

magnesium;bis([(1,5-dimethyl-

3-oxo-2-phenylpyrazol-4-yl)-

methylamino]methanesulfonat

e)

[3]

CAS Number 6150-97-6 [4]

Molecular Formula C26H32MgN6O8S2 [5]

Molecular Weight 645.0 g/mol [5]

Appearance White Powder [4]

Storage 2-8°C Refrigerator [4]

Typical Certificate of Analysis
The following table summarizes the typical specifications for a Metamizole Magnesium
reference standard. Data is compiled from various supplier information and a representative

Certificate of Analysis for a closely related salt.

Test Specification Method

Assay (on anhydrous basis) 98.0% - 102.0% HPLC

Purity ≥98% HPLC[6]

Identification Conforms to structure NMR, Mass Spec, IR

Loss on Drying ≤ 6.0% TGA

Related Substances Conforms to limits HPLC

Residual Solvents Conforms to ICH limits GC-HS

Analytical Methodologies
Metamizole Magnesium concentration and purity are typically determined using High-

Performance Liquid Chromatography (HPLC) and UV-Visible Spectrophotometry.
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High-Performance Liquid Chromatography (HPLC)
HPLC is the most common and reliable method for the analysis of metamizole. Several

validated methods have been reported for its determination in various matrices.

Table of HPLC Method Parameters for Metamizole Analysis

Parameter
Method 1
(Simultaneous
Assay)[7]

Method 2 (Stability
Indicating)[8]

Method 3 (in
Plasma)[9]

Column
RP C8(2) (150x4.6

mm, 5 µm)
Inertsil ODS 3V C-18 Reverse-phase C18

Mobile Phase

Phosphate buffer

(35mM, pH 3.0):

Methanol (80:20)

Sodium dihydrogen

phosphate buffer

(0.05M, pH 5.0):

Methanol (53:47 v/v)

Not specified

Flow Rate 1.0 mL/min 1.0 mL/min Not specified

Detection PDA at 275 nm PDA/UV at 286 nm Diode-array detection

Injection Volume 10 µl 20 µl Not specified

Linearity Range Not specified
700.90 - 1301.73

µg/ml
1 - 100 µg/ml

Correlation Coefficient

(r²)
>0.999 0.9992 ≥0.99

LOD Not specified 21.6174 µg/ml Not specified

LOQ Not specified 65.507 µg/ml 1 µg/ml

Accuracy (%

Recovery)
100.26% Not specified 99.1 - 107.5%

Precision (%RSD) 2.0912% Not specified
Intra-day: 1.3-8.4%,

Inter-day: 1.5-8.4%

UV-Visible Spectrophotometry
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A simple and cost-effective method for the quantification of metamizole involves UV-Visible

spectrophotometry.

Table of Spectrophotometric Method Parameters for Metamizole Analysis

Parameter Method A[10] Method B[10]

Reagent Ammonium molybdate
Ferric chloride & 1,10-

phenanthroline

λmax 682.8 nm 511.2 nm

Linearity Range 5-30 µg/ml 10-60 µg/ml

Regression Equation y = 0.0163x + 0.0023 y = 0.0154x + 0.0059

LOD 0.1390 µg/ml 0.1596 µg/ml

LOQ 0.4214 µg/ml 0.4837 µg/ml

Experimental Protocols
Protocol 1: Purity Determination of Metamizole
Magnesium by HPLC
Objective: To determine the purity of a Metamizole Magnesium reference standard using a

stability-indicating RP-HPLC method.

Materials:

Metamizole Magnesium Reference Standard

HPLC grade methanol

Sodium dihydrogen phosphate monohydrate

Orthophosphoric acid

HPLC grade water
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Volumetric flasks, pipettes, and other standard laboratory glassware

HPLC system with a PDA/UV detector and a C18 column

Procedure:

Mobile Phase Preparation: Prepare a 0.05M sodium dihydrogen phosphate buffer and adjust

the pH to 5.0 with orthophosphoric acid. Mix the buffer with methanol in a 53:47 (v/v) ratio.

Filter and degas the mobile phase.

Standard Solution Preparation: Accurately weigh about 25 mg of Metamizole Magnesium
Reference Standard and dissolve it in the mobile phase in a 25 mL volumetric flask to obtain

a concentration of approximately 1000 µg/mL.

Sample Solution Preparation: Prepare a sample solution of the Metamizole Magnesium to

be tested at the same concentration as the standard solution.

Chromatographic Conditions:

Column: Inertsil ODS 3V C-18 or equivalent

Mobile Phase: As prepared above

Flow Rate: 1.0 mL/min

Injection Volume: 20 µL

Detector Wavelength: 286 nm

Column Temperature: Ambient

Analysis: Inject the standard and sample solutions into the HPLC system.

Calculation: Calculate the purity of the sample by comparing the peak area of the main peak

in the sample chromatogram to that of the standard chromatogram.
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Protocol 2: Quantification of Metamizole by UV-Visible
Spectrophotometry
Objective: To quantify the amount of metamizole in a sample using a UV-Visible

spectrophotometric method.

Materials:

Metamizole Magnesium Reference Standard

Ammonium molybdate

Distilled water

UV-Visible Spectrophotometer

Volumetric flasks, pipettes, and other standard laboratory glassware

Procedure:

Standard Stock Solution Preparation: Accurately weigh 100 mg of Metamizole Magnesium
Reference Standard and dissolve it in 100 mL of distilled water to get a 1 mg/mL stock

solution.

Working Standard Solutions: Prepare a series of working standard solutions with

concentrations ranging from 5 to 30 µg/mL by diluting the stock solution.

Sample Preparation: Prepare the sample solution to have an expected metamizole

concentration within the linear range.

Color Development: To a fixed volume of each standard and sample solution, add a solution

of ammonium molybdate to produce a green-colored chromogen.

Measurement: Measure the absorbance of the solutions at 682.8 nm against a reagent

blank.

Calibration Curve and Quantification: Plot a calibration curve of absorbance versus

concentration for the standard solutions. Determine the concentration of metamizole in the
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sample solution from the calibration curve.

Signaling Pathways and Workflows
Metamizole Metabolism Pathway
Metamizole is a prodrug that is rapidly hydrolyzed in the gastrointestinal tract to its active

metabolite, 4-methylaminoantipyrine (4-MAA). 4-MAA is further metabolized in the liver.

Metamizole 4-Methylaminoantipyrine (4-MAA)
(Active)

Non-enzymatic
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C-oxidation

4-Acetylaminoantipyrine (4-AAA)
(Inactive)

N-acetylation

Click to download full resolution via product page

Caption: Metabolic pathway of Metamizole.

Mechanism of Action: COX Inhibition
The analgesic and antipyretic effects of metamizole's active metabolites are partly attributed to

their inhibition of cyclooxygenase (COX) enzymes, which are key in prostaglandin synthesis.
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Caption: Inhibition of COX pathway by Metamizole metabolites.

Experimental Workflow: Reference Standard
Qualification
The qualification of a new batch of Metamizole Magnesium as a reference standard follows a

systematic workflow to ensure its suitability for its intended analytical purpose.
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Caption: Workflow for Reference Standard Qualification.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of
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Contact
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Phone: (601) 213-4426
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